Cas no 41193-99-1 (4-(Morpholin-4-yl)-4-oxobutanal)

• Product Name: 4-(Morpholin-4-yl)-4-oxobutanal
• CAS No: 41193-99-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6338611
• PubChem ID: 22075915
• Update Time: 2025-10-30

4-(Morpholin-4-yl)-4-oxobutanal Chemical and Physical Properties

Names and Identifiers

• 41193-99-1
• 4-(morpholin-4-yl)-4-oxobutanal
• EN300-7900257
• SCHEMBL4816120
• 4-(Morpholin-4-yl)-4-oxobutanal

• Inchi： 1S/C8H13NO3/c10-5-1-2-8(11)9-3-6-12-7-4-9/h5H,1-4,6-7H2
• InChI Key： KYYWIRBBZQZZOF-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCC=O)=O)CC1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(Morpholin-4-yl)-4-oxobutanal

Research Brief on 4-(Morpholin-4-yl)-4-oxobutanal (CAS: 41193-99-1): Recent Advances and Applications in Chemical Biology and Medicine

4-(Morpholin-4-yl)-4-oxobutanal (CAS: 41193-99-1) is a chemically significant compound that has garnered attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel bioactive compounds and drug candidates.

The compound's structure, featuring a morpholine ring conjugated with a 4-oxobutanal moiety, imparts unique reactivity and functional properties that make it valuable in medicinal chemistry. Recent synthetic methodologies have optimized the production of 4-(Morpholin-4-yl)-4-oxobutanal, improving yield and purity, which are critical for its application in high-throughput screening and drug discovery. Advances in catalytic processes and green chemistry approaches have further enhanced its accessibility for research and industrial use.

In the realm of biological activity, 4-(Morpholin-4-yl)-4-oxobutanal has been investigated for its potential as a modulator of various enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on specific kinases involved in inflammatory responses, suggesting its utility in developing anti-inflammatory agents. Additionally, its role as a precursor in the synthesis of morpholine-based derivatives has been explored, with several derivatives showing promising activity against bacterial and fungal pathogens.

One of the most compelling areas of research involves the compound's application in targeted drug delivery systems. Researchers have functionalized 4-(Morpholin-4-yl)-4-oxobutanal to create prodrugs that exhibit enhanced solubility and bioavailability. For instance, a recent study highlighted its use in the design of pH-sensitive prodrugs for cancer therapy, where the morpholine moiety facilitates selective release of active drugs in the acidic tumor microenvironment. This innovation addresses a critical challenge in oncology: minimizing off-target effects while maximizing therapeutic efficacy.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to bridge these gaps, with particular emphasis on its metabolic stability and potential side effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(Morpholin-4-yl)-4-oxobutanal (CAS: 41193-99-1) represents a promising scaffold in chemical biology and drug discovery. Its multifaceted applications—from synthetic intermediate to bioactive agent—underscore its importance in contemporary research. Future studies should focus on expanding its therapeutic potential while addressing safety and scalability concerns. This brief underscores the need for continued investment in research and development to unlock the full potential of this versatile compound.